N'-(2,5-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide
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Description
N-(2,5-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide, also known as 2,5-DMP-CPT, is a novel small molecule that has been studied for its potential therapeutic applications. This compound has been found to possess a variety of biological activities, including anti-inflammatory, antifungal, and antiviral properties. It has been studied as a potential treatment for various diseases, including cancer, Parkinson's disease, and Alzheimer's disease. In addition, it has been studied for its potential to modulate the immune system, as well as its ability to reduce oxidative stress.
Scientific Research Applications
- Real-Time Precision Opto-Control (RPOC) : Researchers at Purdue University have developed a patent-pending technology called RPOC, which allows site-specific and chemical-specific control of processes within live cells . By using a laser-based approach, RPOC targets and potentially manipulates cellular behavior. This technology could revolutionize drug discovery by precisely manipulating chemical reactions inside cells at specific locations.
- The compound’s unique properties may find applications in translational research. Translational research bridges the gap between basic scientific discoveries and practical applications in medicine, industry, or other fields . By understanding how this compound interacts with cellular processes, researchers can develop targeted therapies or diagnostic tools.
Biological and Pharmaceutical Research
Translational Research
properties
IUPAC Name |
N'-(2,5-dimethoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-25-14-7-8-16(26-2)15(12-14)22-19(24)18(23)21-13-20(9-3-4-10-20)17-6-5-11-27-17/h5-8,11-12H,3-4,9-10,13H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMSPAMBJGNDKGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2(CCCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,5-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.